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Compound of Interest

Compound Name: 4,4-Dimethyl Retinoic Acid-d3

CAS No.: 1346606-19-6

Cat. No.: B1146217

Get Quote

Executive Summary & Core Directive
4,4-Dimethyl Retinoic Acid-d3 is a stable isotope-labeled analog of retinoic acid (Vitamin A

derivative). While the deuterium labeling (d3) renders it valuable for metabolic tracking and

mass spectrometry internal standards, it retains the potent biological activity of its parent

compound.

The Core Safety Directive is absolute: Treat this compound as a Category 1B Reproductive

Toxicant (Teratogen).

Disposal protocols must prioritize the prevention of environmental release and accidental

exposure to personnel. Unlike benign laboratory salts, trace contamination of this retinoid can

have significant biological implications. This guide outlines a closed-loop disposal strategy

ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and

protecting laboratory integrity.
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Understanding the physicochemical properties is the first step in safe disposal. This compound

is hydrophobic, light-sensitive, and biologically active.

Table 1: Physicochemical & Hazard Data
Property Specification Operational Implication

CAS Number
302-79-4 (Parent) / 1185241-

28-4 (Labeled)*

Use parent CAS for broad

regulatory searches if specific

isotope CAS is unlisted.

Molecular Formula C₂₀H₂₅D₃O₂
Deuterated analog; chemically

behaves as Retinoic Acid.

Solubility
DMSO, Ethanol, Methanol;

Insoluble in Water

Do NOT use water for initial

spill cleanup or glassware

rinsing.

GHS Classification

Repr. 1B (Teratogen), Acute

Tox. 4 (Oral), Skin Irrit. 2,

Aquatic Acute 1

High risk to pregnant

personnel and aquatic life.

Stability Light and Air Sensitive

Waste containers must be

amber/opaque and sealed

immediately.

*Note: CAS numbers for deuterated analogs vary by supplier; always verify with the specific

container SDS.

Waste Classification & Segregation
Proper segregation is the "self-validating system" that prevents dangerous chemical reactions

and regulatory fines.

Classification Logic[2]
RCRA Status: While Retinoic Acid is not explicitly P-listed or U-listed under 40 CFR 261.33,

it must be managed as Hazardous Waste due to its toxicity and teratogenic properties.

Waste Stream:Non-Halogenated Organic - Toxic.
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Prohibited Actions: Never dispose of down the drain (sanitary sewer). Never dispose of in

regular trash (municipal solid waste).

Diagram 1: Waste Segregation Decision Tree
This workflow ensures the compound enters the correct waste stream based on its physical

state.

Waste Generation: 4,4-Dimethyl Retinoic Acid-d3

Determine Physical State

Solid Waste
(Powder, contaminated wipes, PPE)

Liquid Waste
(Stock solutions in DMSO/EtOH)

Container: Wide-mouth HDPE Jar
Label: 'Solid Hazardous Waste - Toxic'

(Teratogenic Warning)

Container: Amber Glass or HDPE Bottle
Label: 'Organic Solvents - Toxic'

(List contents: DMSO + Retinoic Acid)

Segregation Rule:
Keep away from Oxidizers & Acids

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste streams to ensure compatibility

and compliance.

Operational Disposal Procedures
Protocol A: Solid Waste (Pure Substance & Debris)
Scope: Expired powder, contaminated weighing boats, gloves, and paper towels.
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Containment: Place all solid waste directly into a dedicated Solid Hazardous Waste

container.

Best Practice: Use a wide-mouth HDPE jar with a screw-top lid.

Double Bagging: If the powder is fine and prone to dusting, place the waste inside a clear

sealable bag (e.g., Ziploc) before placing it in the waste drum. This prevents dust release

when the drum is opened.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "4,4-Dimethyl Retinoic Acid-d3 (Solid debris)".

Hazard Checkbox: Toxic, Irritant.[1][2][3]

Storage: Store in a satellite accumulation area (SAA) away from light and heat.

Protocol B: Liquid Waste (Solutions)
Scope: Unused stock solutions (typically in DMSO or Ethanol) or HPLC effluents.

Solvent Compatibility: Ensure the waste container is compatible with the solvent (e.g., HDPE

is generally safe for Ethanol/DMSO; glass is preferred for long-term storage of retinoids to

prevent plastic leaching, though less critical for waste).

Transfer: Pour liquid into the Organic Solvent Waste container using a funnel to prevent

drips.

Critical: Do not mix with oxidizers (e.g., Nitric Acid, Peroxides) as this can cause

exothermic reactions.[1]

Rinsing: Rinse the empty source vial with a small amount of Ethanol (EtOH) or Acetone. Add

this rinsate to the same liquid waste container.

Cap & Seal: Tightly cap the container to prevent evaporation of the solvent carrier.

Protocol C: Empty Containers (The "Triple Rinse" Rule)
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An "empty" vial of a teratogen is still hazardous.

Triple Rinse: Rinse the empty vial three times with a solvent capable of dissolving the

retinoid (Ethanol, Methanol, or Acetone). Do not use water.

Collect Rinsate: Pour all three rinses into the Liquid Hazardous Waste container.

Deface Label: Cross out the original label on the vial.

Disposal:

Conservative Approach: Dispose of the rinsed vial in the Solid Hazardous Waste bin

(recommended for high-toxicity compounds).

Standard Approach: If permitted by local EHS, the triple-rinsed, defaced vial may be

placed in the glass recycling/trash, but glass puncture risks must be managed.

Spill Response & Decontamination
Accidental spills require immediate, calm action.[1] The primary goal is to contain the

powder/liquid to prevent inhalation or spread.

Diagram 2: Spill Response Workflow

1. Alert & Isolate
(Notify personnel, mark area)

2. Don PPE
(Double Nitrile Gloves, Lab Coat,

Goggles, N95/Respirator)

3. Containment
(Cover with absorbent pads)

4. Solubilize & Wipe
(Wet wipe with Ethanol/Acetone;

DO NOT dry sweep)

5. Final Wash
(Soap and Water wash)

6. Disposal
(All materials to Haz Waste)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing spills of 4,4-Dimethyl Retinoic Acid-d3.

Decontamination Protocol
Solvent First: Because the compound is insoluble in water, cleaning surfaces with water first

will only spread the contamination.

Step 1: Wet a paper towel with Acetone or Ethanol and wipe the area from the outside in

(concentric circles) to capture the residue.
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Step 2: Repeat with a fresh solvent-soaked towel.

Step 3: Wash the area with soap and water to remove any solvent residue.

Verification: For high-stakes areas, a UV light (365 nm) can sometimes reveal retinoid

residue (many retinoids fluoresce), though this is not a guaranteed detection method for all

analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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